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Acalisib Solubility in DMSO and Stock Solution
Preparation
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Compound Focus: Acalisib

CAS No.: 870281-34-8

Cat. No.: S548988

Acalisib is characterized as a poorly water-soluble compound [1]. Dimethyl sulfoxide (DMSQO) is the

recommended solvent for creating concentrated stock solutions for in vitro studies [2] [3] [1].

The table below summarizes the key solubility data from different suppliers:

Source Solubility in DMSO Molecular Weight (g/mol)
Selleckchem [2] 80 mg/mL (199.3 mM) 401.40
MedChemExpress (MCE) [3] 125 mg/mL (311.41 mM) 401.40
ApexBio [1] > 19.2 mg/mL 401.40

The following protocol is adapted from supplier recommendations and general best practices for handling

DMSO-soluble compounds [2] [3].

Materials

e Acalisib powder (e.g., HY-12644 from MedChemExpress [3])
¢ Anhydrous DMSO (e.g., CAS 67-68-5 [4])
¢ Analytical balance
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Sterile glass vial or microcentrifuge tubes

Micropipettes and tips

Ultrasonic water bath (optional, to aid dissolution)

Personal protective equipment (lab coat, gloves, safety glasses)

Step-by-Step Procedure

Calculation: Calculate the mass of Acalisib needed for your desired stock concentration and
volume. For example, to prepare 1 mL of a 50 mM stock solution:
o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight (g/mol)
o Mass =50 mM x 0.001 L x 401.40 mg/mmol = 20.07 mg
e Weighing: Tare an empty vial and accurately weigh out the calculated mass of Acalisib powder.
¢ Dissolution: Add the appropriate volume of anhydrous DMSO directly to the vial containing the
powder. For a 50 mM stock, this would be 1 mL of DMSO per 20.07 mg of powder.
¢ Mixing: Cap the vial tightly and vortex vigorously until the solution appears clear. If any undissolved
particles remain, briefly place the vial in an ultrasonic water bath for 1-2 minutes to aid dissolution.
¢ Aliquoting and Storage: Immediately aliquot the master stock solution into smaller, single-use vials
to minimize freeze-thaw cycles and prevent absorption of moisture.
o Short-term: Store at -20°C for up to one month, protected from light [3].
o Long-term: Store at -80°C for up to six months, protected from light [3].

The workflow below summarizes the key steps for preparing the Acalisib stock solution.
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Critical Considerations for Experimental Use

¢ DMSO Concentration in Cell Cultures: When adding the stock solution to cell culture media, the

final DMSO concentration should typically be kept below 0.5% (v/v), and ideally at 0.3125% or lower,

to minimize solvent cytotoxicity, which can vary by cell line [5].

e Moisture Control: DMSO is hygroscopic (absorbs water from the air). Use fresh, anhydrous DMSO

and ensure containers are tightly sealed. Moisture absorption can cause precipitation of the
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compound and reduce the effective concentration [2] [3].
o Stability: Always use sterile DMSO and practice aseptic technique when preparing stock solutions
intended for cell culture work to prevent microbial contamination.

Mechanism of Action & Background

Acalisib (GS-9820, CAL-120) is a potent and highly selective oral inhibitor of the phosphoinositide 3-kinase

delta (PI3K$) isoform [2] [3]. Its selectivity profile is summarized below:

Target Protein ICso0 (NM) Selectivity vs. PI3Kd
PI3Kd (p1105) 12.7 - 14 [2] [3] -

PI3Ky (p110y) 1,389 [3] ~109-fold

PI3KP (p110B) 3,377 [3] ~266-fold

PI3Ka (p110a) 5,441 [3] ~428-fold

mTOR, DNA-PK >10,000 [2] [3] >700-fold

This mechanism is particularly relevant in hematologic malignancies, as PI3K$ is highly expressed in cells
of hematopoietic origin and plays a key role in B-cell activation, proliferation, and survival [2] [1]. Acalisib

has been investigated in a Phase 1 clinical trial for lymphoid malignancies (NCT01705847) [2].

Important Disclaimer

This information is intended for research purposes only and not for diagnostic or therapeutic use [1]. All
handling of chemical compounds should be performed by trained personnel in accordance with relevant

laboratory safety guidelines.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.apexbt.com/acalisib-gs-9820.html
https://www.selleckchem.com/products/acalisib-gs-9820.html
https://www.medchemexpress.com/Acalisib.html?srsltid=AfmBOopAfRVJIT0p6wl8O3wzkKTKUWH9XJB0gndIBGE2oIAyD--OOYzq
https://www.solutions.actylis.com/products/dimethyl-sulfoxide-dmso
https://www.mdpi.com/2409-9279/8/4/93
https://www.smolecule.com/products/b548988#acalisib-dissolution-method-dmso
https://www.smolecule.com/products/b548988#acalisib-dissolution-method-dmso
https://www.smolecule.com/products/b548988#acalisib-dissolution-method-dmso
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548988?utm_src=pdf-bulk
https://www.smolecule.com/products/s548988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://www.smolecule.com/products/s548988?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

